Cas no 2613385-47-8 (1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid)

• Product Name: 1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid
• CAS No: 2613385-47-8
• MF: C₉H₁₈NO₃P
• MW: 219.217883586884
• CID: 6196510
• PubChem ID: 155943506
• Update Time: 2025-10-28

1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(dimethylphosphoryl)methyl]piperidine-3-carboxylic acid
• EN300-27707055
• 2613385-47-8
• 1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid

• Inchi： 1S/C9H18NO3P/c1-14(2,13)7-10-5-3-4-8(6-10)9(11)12/h8H,3-7H2,1-2H3,(H,11,12)
• InChI Key： BLTNFKPEOPAKNC-UHFFFAOYSA-N
• SMILES： P(C)(C)(CN1CCCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 219.10243043g/mol
• Monoisotopic Mass: 219.10243043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid

1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid: A Comprehensive Overview

1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid, a compound with the CAS number 2613385-47-8, is a chemically synthesized organic molecule that has garnered significant attention in the fields of pharmacology, material science, and organic synthesis. This compound is characterized by its unique structure, which combines a piperidine ring with a dimethylphosphoryl group and a carboxylic acid moiety. The integration of these functional groups imparts the molecule with versatile chemical properties, making it a valuable compound for various applications.

The piperidine ring serves as the core structure of this compound, providing a rigid framework that supports the attachment of other functional groups. The dimethylphosphoryl group, attached to the piperidine ring via a methyl bridge, introduces phosphorus-based chemistry into the molecule. This group is known for its ability to participate in phosphorylation reactions, which are critical in biological systems. The carboxylic acid group, located at the 3-position of the piperidine ring, adds acidity and can act as a site for further chemical modifications or interactions with other molecules.

Recent studies have highlighted the potential of 1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid in drug development. Researchers have explored its role as a precursor for bioactive molecules, particularly in the synthesis of kinase inhibitors and other enzyme-targeting agents. The ability of this compound to undergo various transformations, such as esterification and amidation, makes it an ideal building block for constructing complex molecular architectures.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique combination of functional groups allows it to serve as a versatile monomer in polymer synthesis. For instance, the carboxylic acid group can participate in polycondensation reactions, leading to the formation of high-performance polymers with tailored properties. These polymers have potential applications in areas such as biodegradable materials, drug delivery systems, and advanced coatings.

The synthesis of 1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperidine derivative. The introduction of the dimethylphosphoryl group requires careful control over reaction conditions to ensure optimal yields and selectivity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

From an environmental perspective, understanding the behavior and degradation pathways of 1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. These findings are essential for developing strategies to minimize its environmental footprint during industrial applications.

In conclusion, 1-[(Dimethylphosphoryl)methyl]piperidine-3-carboxylic acid is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.